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Compound of Interest

Compound Name: 2-Nitrobenzotrifluoride

Cat. No.: B1293377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

analysis of 2-Nitrobenzotrifluoride. The information is curated for professionals in research

and development, offering detailed data and methodologies to support laboratory work and

drug development processes.

Core Properties of 2-Nitrobenzotrifluoride
2-Nitrobenzotrifluoride, also known as 1-nitro-2-(trifluoromethyl)benzene or o-

nitrobenzotrifluoride, is a halogenated aromatic nitro compound.[1] Its chemical structure,

featuring a nitro group and a trifluoromethyl group on a benzene ring, imparts unique chemical

and physical properties relevant to its use as a chemical intermediate.

Physical and Chemical Properties
The physical and chemical properties of 2-Nitrobenzotrifluoride are summarized in the table

below, providing a quick reference for its key characteristics.
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Property Value References

Molecular Formula C₇H₄F₃NO₂ [2]

Molecular Weight 191.11 g/mol [2]

Appearance

White to light yellow crystal

powder or low melting

solid/liquid

[1][2]

Melting Point 30-34 °C [2]

Boiling Point 216-217 °C (at 760 mmHg) [2]

Flash Point 95 °C [2]

Solubility Insoluble in water [1]

InChI Key
NDZJSUCUYPZXPR-

UHFFFAOYSA-N
[3]

SMILES
O=--INVALID-LINK--

c1ccccc1C(F)(F)F
[4]

Spectral Data
Key spectral data for the characterization of 2-Nitrobenzotrifluoride are provided below.

These data are essential for confirming the identity and purity of the compound.
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Spectral Data Key Features

¹H NMR
Aromatic protons typically appear as multiplets

in the range of δ 7.5-8.2 ppm.

¹³C NMR

Aromatic carbons appear in the range of δ 120-

150 ppm. The trifluoromethyl carbon appears as

a quartet.

IR Spectroscopy

Characteristic peaks include those for the nitro

group (NO₂) asymmetric and symmetric

stretching (approx. 1530 cm⁻¹ and 1350 cm⁻¹),

C-F stretching (approx. 1300-1100 cm⁻¹), and

aromatic C-H and C=C stretching.

Mass Spectrometry
The mass spectrum shows a molecular ion peak

(M⁺) at m/z 191.

Safety and Handling
2-Nitrobenzotrifluoride is a hazardous substance and requires careful handling. The key

safety information is summarized below.
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Hazard Information Details References

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Incompatible Materials

Strong oxidizing agents, strong

bases, and strong reducing

agents.

[5]

Hazardous Decomposition

Products

Carbon oxides, hydrogen

fluoride, and nitrogen oxides.
[2]

Experimental Protocols
The following sections detail generalized experimental protocols for the synthesis and analysis

of 2-Nitrobenzotrifluoride. These protocols are based on established methods for similar

compounds and should be adapted and optimized for specific laboratory conditions.

Synthesis of 2-Nitrobenzotrifluoride
The synthesis of 2-Nitrobenzotrifluoride is typically achieved through the electrophilic nitration

of benzotrifluoride. This reaction generally produces a mixture of ortho, meta, and para

isomers, with the ortho isomer being one of the major products.

Reaction Scheme:
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Caption: Synthesis of 2-Nitrobenzotrifluoride via nitration of benzotrifluoride.

Methodology:

Preparation of the Nitrating Mixture: In a flask equipped with a stirrer and a dropping funnel,

carefully add concentrated nitric acid to concentrated sulfuric acid while cooling in an ice

bath.

Nitration Reaction: Slowly add benzotrifluoride to the nitrating mixture, maintaining the

reaction temperature between 0 and 10 °C.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Once the reaction is complete, pour the reaction mixture onto crushed ice and

extract the product with a suitable organic solvent (e.g., dichloromethane).
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Purification: Wash the organic layer with water and brine, dry over anhydrous sodium sulfate,

and concentrate under reduced pressure. The resulting crude product, a mixture of isomers,

can be purified by fractional distillation under reduced pressure to isolate the 2-
Nitrobenzotrifluoride isomer.

Analytical Methods
The following are representative analytical methods for the characterization of 2-
Nitrobenzotrifluoride.

GC-MS is a suitable technique for the analysis of 2-Nitrobenzotrifluoride, providing

information on its purity and confirming its molecular weight.

Instrumentation and Conditions:

Parameter Recommended Setting

GC Column
A non-polar or medium-polarity capillary column

(e.g., DB-5ms, HP-5ms) is recommended.

Injector Temperature 250 °C

Oven Temperature Program

Initial temperature of 50 °C, hold for 2 minutes,

then ramp to 280 °C at 10 °C/min, and hold for 5

minutes.

Carrier Gas Helium at a constant flow rate of 1 mL/min.

MS Ionization Mode Electron Ionization (EI) at 70 eV.

MS Scan Range m/z 40-400

HPLC can be used for the purity assessment of 2-Nitrobenzotrifluoride and to monitor

reaction progress.

Instrumentation and Conditions:
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Parameter Recommended Setting

HPLC Column
A reversed-phase C18 column (e.g., 4.6 x 150

mm, 5 µm particle size) is commonly used.

Mobile Phase

A gradient of acetonitrile and water (with 0.1%

formic acid) is a good starting point. For

example, a linear gradient from 30% to 90%

acetonitrile over 20 minutes.

Flow Rate 1.0 mL/min

Column Temperature 25 °C

Detection UV detection at a wavelength of 254 nm.

NMR spectroscopy is a powerful tool for the structural elucidation of 2-Nitrobenzotrifluoride.

Sample Preparation and Instrumentation:

Solvent: Deuterated chloroform (CDCl₃)

Instrument: 400 MHz or higher NMR spectrometer

IR spectroscopy is used to identify the functional groups present in the 2-Nitrobenzotrifluoride
molecule.

Sample Preparation:

The sample can be analyzed as a thin film between salt plates (if liquid at room temperature)

or as a KBr pellet (if solid).

Experimental Workflow
The following diagram illustrates a typical experimental workflow for the synthesis and

characterization of 2-Nitrobenzotrifluoride.
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Caption: General workflow for the synthesis and analysis of 2-Nitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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